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Compound of Interest

Compound Name: (S)-Tol-SDP

Cat. No.: B3334446 Get Quote

(S)-Tol-SDP, also known as (S)-(-)-7,7'-Bis[di(4-tolyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-

spirobiindane, is a chiral phosphine ligand used in chemical synthesis, particularly in

asymmetric catalysis. Due to its chemical properties and reactivity, careful handling is

paramount to ensure the safety of laboratory personnel and the integrity of the experimental

results. This guide provides comprehensive safety and handling precautions for researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
(S)-Tol-SDP is classified as a hazardous substance. The primary hazards are skin irritation,

serious eye damage, and long-term harm to aquatic life.[1]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage 1
H318: Causes serious eye

damage.[1]

Acute Aquatic Hazard 3 H402: Harmful to aquatic life.

Chronic Aquatic Hazard 3
H412: Harmful to aquatic life

with long lasting effects.[1]
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Signal Word: Danger[1]

Hazard Pictograms:

Physical and Chemical Properties
Understanding the physical and chemical properties of (S)-Tol-SDP is essential for its safe

handling and storage.

Table 2: Physical and Chemical Data

Property Value Source

Molecular Formula C₄₅H₄₂P₂ [2][3][4]

Molecular Weight 644.76 g/mol [2][3][4][5]

Appearance Solid [3]

Melting Point 154-161 °C [2][3]

Boiling Point 201-202 °C at 3 hPa [1]

Optical Activity
[α]22/D −206°, c = 1 in

chloroform
[2][3]

Purity 97% [5]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature and air sensitivity, strict adherence to safety protocols is

mandatory when handling (S)-Tol-SDP.

3.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.

For handling the solid, especially when weighing and transferring, an inert atmosphere

glovebox is ideal to prevent oxidation.
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If a glovebox is not available, use Schlenk line techniques to handle the compound under an

inert gas (e.g., argon or nitrogen).

Ensure that an eyewash station and safety shower are readily accessible.[6]

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[1]

[6]

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber).

Wear a lab coat to prevent skin contact.

Immediately change contaminated clothing.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator is recommended.[3]

3.3. Hygiene Measures

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.

Apply preventive skin protection.[1]

Storage and Disposal
4.1. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

The recommended storage temperature is -20°C.[2][3]

Keep away from oxidizing agents.
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4.2. Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Do not allow the product to enter drains.[1]

First-Aid Measures
Table 3: First-Aid Procedures

Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing

and shoes. If skin irritation occurs, get medical

advice/attention.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1]

Ingestion
Do NOT induce vomiting. Clean mouth with

water. Get medical attention.[6]

Experimental Protocol: Representative Asymmetric
Catalytic Reaction
The following is a generalized protocol for using (S)-Tol-SDP in an asymmetric catalytic

reaction. This protocol emphasizes the handling of an air-sensitive solid catalyst.

Objective: To perform an asymmetric hydrogenation of a prochiral olefin using a palladium

catalyst with (S)-Tol-SDP as the chiral ligand.
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Materials:

(S)-Tol-SDP

Palladium precursor (e.g., Pd₂(dba)₃)

Prochiral olefin (substrate)

Anhydrous, degassed solvent (e.g., Toluene)

Hydrogen gas

Schlenk flask or similar reaction vessel

Inert gas supply (Argon or Nitrogen)

Syringes and needles

Procedure:

Preparation of the Reaction Vessel:

A Schlenk flask is oven-dried and then cooled under a stream of inert gas.

A magnetic stir bar is placed inside the flask.

Addition of Solid Reagents (under inert atmosphere):

In a glovebox, the desired amounts of the palladium precursor and (S)-Tol-SDP are

weighed into a vial.

The vial is brought into the fume hood, and the solids are quickly transferred to the

Schlenk flask under a positive pressure of inert gas.

If a glovebox is not available, the solids can be added to the flask, which is then subjected

to several cycles of vacuum and backfilling with inert gas.

Addition of Solvent and Substrate:
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The anhydrous, degassed solvent is added to the Schlenk flask via a syringe.

The mixture is stirred until the catalyst and ligand are fully dissolved.

The prochiral olefin is then added to the reaction mixture via a syringe.

Reaction Execution:

The reaction flask is purged with hydrogen gas (typically from a balloon or a regulated

supply).

The reaction is stirred at the desired temperature for the specified time, monitoring the

progress by a suitable analytical technique (e.g., TLC, GC, or NMR).

Work-up and Purification:

Once the reaction is complete, the hydrogen atmosphere is replaced with an inert gas.

The solvent is removed under reduced pressure.

The crude product is then purified by column chromatography to isolate the chiral product.

Visualizations
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Experimental Workflow for Asymmetric Catalysis with (S)-Tol-SDP

Preparation

Reaction

Work-up & Purification

1. Prepare Reaction Vessel
(Oven-dry, cool under inert gas)

2. Add Solid Reagents
(Pd precursor, (S)-Tol-SDP)

- Use glovebox or Schlenk techniques

Inert atmosphere

3. Add Solvent and Substrate
(Anhydrous, degassed)

via syringe

4. Purge with Reactant Gas
(e.g., Hydrogen)

5. Stir at Desired Temperature
- Monitor reaction progress

6. Quench Reaction
(Replace reactant gas with inert gas)

7. Remove Solvent
(Rotary evaporation)

8. Purify Product
(Column chromatography)

Final Chiral Product

Click to download full resolution via product page

Caption: Workflow for a typical asymmetric catalytic reaction using (S)-Tol-SDP.
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Key Safety and Handling Precautions for (S)-Tol-SDP

Personal Protective Equipment (PPE)

- Chemical safety goggles
- Impervious gloves

- Lab coat
- N95 respirator (if dust)

Handling Procedures

- Use in a fume hood
- Handle solids in a glovebox or under inert gas

- Avoid inhalation of dust
- Wash hands after use

Storage

- Tightly sealed container
- Cool, dry, well-ventilated area

- Store at -20°C
- Keep away from oxidizers

Emergency Procedures

- Have eyewash and safety shower accessible
- Know first-aid measures for skin/eye contact, inhalation, and ingestion

Click to download full resolution via product page

Caption: Summary of essential safety precautions for handling (S)-Tol-SDP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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